Cas no 54460-32-1 (Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, ethyl ester
• CAS No: 54460-32-1
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 354515
• PubChem ID: 71364659
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[2-(acetyloxy)ethyl]-2-oxo-, ethyl ester
• ethyl 1-(2-acetyloxyethyl)-2-oxocyclopentane-1-carboxylate
• Ethyl 1-[2-(acetyloxy)ethyl]-2-oxocyclopentane-1-carboxylate
• DTXSID40788118
• 54460-32-1

• Inchi： 1S/C12H18O5/c1-3-16-11(15)12(6-4-5-10(12)14)7-8-17-9(2)13/h3-8H2,1-2H3
• InChI Key： ZWIBFVJCJFZCOW-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OCC)CCOC(C)=O

Computed Properties

• Exact Mass: 242.11544
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67